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Compound of Interest |

N,N,N',N'-
Compound Name: Tetramethylchloroformamidinium

hexafluorophosphate

Cat. No.: B1251092

Proper Disposal of N,N,N’,N'-
Tetramethylchloroformamidinium
Hexafluorophosphate (TCFH)

Essential Safety and Logistical Information for Laboratory Professionals

N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate, commonly known as
TCFH, is a reagent used in peptide synthesis and amide bond formation.[1] Proper handling
and disposal are crucial to ensure laboratory safety and environmental protection. This
document provides a comprehensive guide for the safe disposal of TCFH, tailored for
researchers, scientists, and drug development professionals.

Immediate Safety Concerns

TCFH is classified as a hazardous substance. It is known to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[2][3][4] Therefore, appropriate personal
protective equipment (PPE) must be worn at all times when handling this chemical. This
includes, but is not limited to, safety goggles with side shields, chemical-resistant gloves
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(tested according to EN 374), and a lab coat.[5] All handling of TCFH should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[3][5][6]

Quantitative Safety Data

The following table summarizes key safety and identification information for TCFH.

Identifier Value

) Chloro-N,N,N',N'-tetramethylformamidinium
Chemical Name

hexafluorophosphate
TCFH, N,N,N',N*-
Synonyms Tetramethylchloroformamidinium
hexafluorophosphate
CAS Number 207915-99-9, 94790-35-9
Molecular Formula C5H12CIF6N2P
Molecular Weight 280.58 g/mol [2]

H315 (Causes skin irritation), H319 (Causes
Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)[2]

Signal Word Warning[3][5]

Spill & Emergency Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Remove all
sources of ignition.[6] Small spills can be managed by sweeping up the solid material, taking
care to avoid dust formation, and placing it into a suitable, closed container for disposal.[2] For
personal protection during cleanup, refer to the PPE guidelines mentioned above.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of N,N,N’,N'-Tetramethylchloroformamidinium
hexafluorophosphate is to engage a licensed professional waste disposal service. Do not
attempt to dispose of this chemical down the drain or as regular solid waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.carlroth.com/medias/SDB-27PK-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzNTZ8YXBwbGljYXRpb24vcGRmfGFHRXhMMmhtWmk4NU1UZzFORE00T1RVM05UazRMMU5FUWw4eU4xQkxYMEZWWDBWT0xuQmtaZ3wyMjg1NTk5OGIwZWJkYWI1YjYxNmI5MmVjMzMzMzNhODJiMmFhNDA4ZGVmOTY3YzgxZTQ0NTgxMzg5Njk3MDY4
https://aksci.com/sds/V1200_SDS.pdf
https://www.carlroth.com/medias/SDB-27PK-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzNTZ8YXBwbGljYXRpb24vcGRmfGFHRXhMMmhtWmk4NU1UZzFORE00T1RVM05UazRMMU5FUWw4eU4xQkxYMEZWWDBWT0xuQmtaZ3wyMjg1NTk5OGIwZWJkYWI1YjYxNmI5MmVjMzMzMzNhODJiMmFhNDA4ZGVmOTY3YzgxZTQ0NTgxMzg5Njk3MDY4
https://www.chemicalbook.com/msds/94790-35-9.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ042%20TCFH.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ042%20TCFH.pdf
https://aksci.com/sds/V1200_SDS.pdf
https://www.carlroth.com/medias/SDB-27PK-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzNTZ8YXBwbGljYXRpb24vcGRmfGFHRXhMMmhtWmk4NU1UZzFORE00T1RVM05UazRMMU5FUWw4eU4xQkxYMEZWWDBWT0xuQmtaZ3wyMjg1NTk5OGIwZWJkYWI1YjYxNmI5MmVjMzMzMzNhODJiMmFhNDA4ZGVmOTY3YzgxZTQ0NTgxMzg5Njk3MDY4
https://www.peptide.com/custdocs/MSDS%20CXZ042%20TCFH.pdf
https://www.chemicalbook.com/msds/94790-35-9.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ042%20TCFH.pdf
https://www.benchchem.com/product/b1251092?utm_src=pdf-body
https://www.benchchem.com/product/b1251092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Collection of Waste:

o Collect waste TCFH, including any contaminated materials (e.g., weighing paper, gloves,
paper towels from a spill cleanup), in a designated, clearly labeled, and sealed container.

o The container must be suitable for hazardous chemical waste and kept closed when not in
use.

o Storage of Waste:

o Store the waste container in a well-ventilated, designated hazardous waste storage area.

[2]
o The storage area should be secure and accessible only to authorized personnel.[2][3]
o Keep the container tightly closed.[2][3]
» Arranging for Disposal:

o Contact a licensed and approved hazardous waste disposal company to arrange for
pickup and disposal.

o Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for
TCFH.

o Follow all local, state, and federal regulations regarding the transportation and disposal of
hazardous chemical waste. The primary directive is to "Dispose of contents/container to
an approved waste disposal plant”.[2][3][7]

e Documentation:

o Maintain a record of the amount of TCFH waste generated, the date of collection, and the
date it was transferred to the waste disposal company.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of TCFH is outlined in the diagram below. This
visualization provides a clear, step-by-step decision-making process for laboratory personnel.
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TCFH Disposal Workflow
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Caption: Logical workflow for the routine and emergency disposal of TCFH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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